Cas no 824969-12-2 (Benzamide, 2-bromo-N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-)

• Product name: Benzamide, 2-bromo-N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-
• CAS No: 824969-12-2
• MF: C₁₇H₁₄BrN₃O
• MW: 356.216562747955
• CID: 689617
• PubChem ID: 21897963

Benzamide, 2-bromo-N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-bromo-N-(3-methyl-5-phenyl-1H-pyrazol-4-yl)-
• 2-bromo-N-(5-methyl-3-phenyl-1H-pyrazol-4-yl)benzamide
• 824969-12-2
• DTXSID50619681
• SCHEMBL5739139
• 2-bromo-N-(3-methyl-5-phenyl-1H-pyrazole-4-yl)-benzamide
• SJASOBGAWDAFSZ-UHFFFAOYSA-N

• Inchi： InChI=1S/C17H14BrN3O/c1-11-15(16(21-20-11)12-7-3-2-4-8-12)19-17(22)13-9-5-6-10-14(13)18/h2-10H,1H3,(H,19,22)(H,20,21)
• InChI Key： SJASOBGAWDAFSZ-UHFFFAOYSA-N
• SMILES： CC1=C(C(=NN1)C2=CC=CC=C2)NC(=O)C3=CC=CC=C3Br

Computed Properties

• Exact Mass: 355.03202g/mol
• Monoisotopic Mass: 355.03202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 57.8Ų